Cas no 13709-03-0 (Cassiaside)
Cassiaside Chemical and Physical Properties
Names and Identifiers
-
- Cassiaside
- Cassiaside A
- 4533AA
- API0019492
- 4H-Naphtho(2,3-b)pyran-4-one, 6-(beta-D-glucopyranosyloxy)-5-hydroxy-2-methyl-
- 4h-naphtho(2,3-b)pyran-4-one, 6-(
- A-d-glucopyranosyloxy)-5-hydroxy-2-methyl-
- AX8246746
- 914C498
- 4H-Naphtho[2,3-b]pyran-4-one,6-(beta-D-glucopyranosyloxy)-5-hydroxy-2-methyl-
- 5-hydroxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-benzo[g]chromen-4-one
-
- Inchi: 1S/C20H20O9/c1-8-5-10(22)15-12(27-8)6-9-3-2-4-11(14(9)17(15)24)28-20-19(26)18(25)16(23)13(7-21)29-20/h2-6,13,16,18-21,23-26H,7H2,1H3/t13-,16-,18+,19-,20-/m1/s1
- InChI Key: SBVZTBIAKFTNIJ-CZNQJBLBSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=CC2=CC3=C(C(C=C(C)O3)=O)C(=C12)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 652
- Topological Polar Surface Area: 146
Cassiaside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chengdu Biopurify Phytochemicals Ltd | BP4792-5mg |
Cassiaside |
13709-03-0 | 98% | 5mg |
$190 | 2023-09-19 | |
| TargetMol Chemicals | TN1472-1mg |
Cassiaside |
13709-03-0 | 1mg |
¥ 869 | 2024-07-20 | ||
| TargetMol Chemicals | TN1472-5mg |
Cassiaside |
13709-03-0 | 5mg |
¥ 2160 | 2024-07-20 | ||
| TargetMol Chemicals | TN1472-10mg |
Cassiaside |
13709-03-0 | 10mg |
¥ 3730 | 2024-07-20 | ||
| TargetMol Chemicals | TN1472-25mg |
Cassiaside |
13709-03-0 | 25mg |
¥ 5150 | 2024-07-20 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP4792-10mg |
Cassiaside |
13709-03-0 | 98% | 10mg |
$360 | 2023-09-19 | |
| Ambeed | A301007-1g |
5,8-Dihydroxy-2-methyl-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-benzo[g]chromen-4-one |
13709-03-0 | 95+% | 1g |
$962.0 | 2025-03-01 |
Cassiaside Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on Cassiaside
Recent Advances in the Study of Cassiaside (13709-03-0): A Comprehensive Research Brief
Cassiaside (CAS: 13709-03-0), a bioactive compound derived from the Cassia species, has recently gained significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to provide an up-to-date overview of the latest scientific findings regarding Cassiaside, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications. The compound's unique chemical structure and diverse biological activities make it a promising candidate for drug development and biomedical research.
Recent studies have demonstrated that Cassiaside exhibits potent anti-inflammatory and antioxidant properties. A 2023 study published in the Journal of Natural Products revealed that Cassiaside significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells through modulation of the NF-κB signaling pathway. These findings suggest potential applications in treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.
In the field of metabolic disorders, research has uncovered Cassiaside's ability to regulate glucose metabolism. A team from the Chinese Academy of Sciences reported in 2024 that Cassiaside enhances insulin sensitivity in adipocytes by activating the AMPK pathway, indicating its potential as a novel therapeutic agent for type 2 diabetes. The study utilized advanced molecular docking techniques to elucidate the compound's interaction with key metabolic enzymes.
Neuroprotective effects of Cassiaside have also been investigated in recent preclinical studies. Research published in Neuropharmacology demonstrated that Cassiaside crosses the blood-brain barrier and protects neuronal cells against oxidative stress-induced apoptosis. These neuroprotective properties, combined with its anti-inflammatory effects, position Cassiaside as a potential candidate for neurodegenerative disease treatment.
The compound's anticancer potential has been another focus of recent investigations. A 2024 study in Cancer Letters reported that Cassiaside induces apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The research highlighted the compound's ability to modulate multiple cancer-related pathways, including PI3K/AKT and MAPK signaling cascades.
From a pharmacological perspective, recent advances in formulation technology have improved Cassiaside's bioavailability. Novel delivery systems, including nanoparticle encapsulation and phospholipid complexes, have shown promising results in enhancing the compound's solubility and absorption. These technological developments address previous limitations in Cassiaside's therapeutic application due to its poor water solubility.
Despite these promising findings, challenges remain in translating Cassiaside research into clinical applications. Current studies are primarily preclinical, and more comprehensive toxicological evaluations and pharmacokinetic studies are needed. However, the growing body of evidence supporting Cassiaside's diverse biological activities continues to generate enthusiasm in the pharmaceutical research community.
Future research directions include exploring Cassiaside's potential in combination therapies, investigating its effects on gut microbiota, and developing more efficient synthetic routes for large-scale production. The compound's multifaceted pharmacological profile suggests it may have applications beyond those currently being investigated, warranting continued exploration of its therapeutic potential.
13709-03-0 (Cassiaside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)